Cas no 1326826-77-0 (1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1326826-77-0
• MF: C₁₉H₁₅BrN₄O
• MW: 395.252602815628
• CID: 5322870
• Update Time: 2025-06-13

1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-5-(4-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• STL125492

• Inchi： 1S/C19H15BrN4O/c1-13-2-4-14(5-3-13)11-23-12-21-18-17(19(23)25)10-22-24(18)16-8-6-15(20)7-9-16/h2-10,12H,11H2,1H3
• InChI Key： DAIJJDSVMKATLX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C2=C(C=N1)C(N(C=N2)CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 512
• XLogP3: 3.7
• Topological Polar Surface Area: 50.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

Recent Advances in the Study of 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 1326826-77-0)

The compound 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 1326826-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolo[3,4-d]pyrimidin-4-one derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific protein kinases involved in cell proliferation and survival pathways. Structural analysis has revealed that the bromophenyl and methylphenylmethyl substituents play a critical role in binding to the ATP-binding pocket of target kinases, thereby disrupting their activity. This molecular interaction has been further validated through X-ray crystallography and molecular docking studies, providing a solid foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo studies have demonstrated the compound's potent anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional therapies. Notably, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as part of combination therapy regimens. Additionally, preliminary toxicity studies indicate a favorable safety profile, with minimal off-target effects observed in animal models.

Beyond its applications in oncology, recent investigations have explored the compound's anti-inflammatory properties. It has been found to modulate key signaling pathways involved in cytokine production and immune cell activation, making it a candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings have spurred further interest in developing derivatives with improved bioavailability and target specificity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed through further medicinal chemistry optimization. Ongoing research is also focused on identifying biomarkers that could predict patient response to this class of compounds, enabling personalized medicine approaches.

In conclusion, 1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a versatile and promising scaffold for the development of next-generation kinase inhibitors. Its dual potential in oncology and inflammation highlights the importance of continued research in this area. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in additional disease contexts.